Cas no 1809885-55-9 ((Rac)-EC5026)

• Product Name: (Rac)-EC5026
• CAS No: 1809885-55-9
• MF: C₁₈H₂₃F₄N₃O₃
• MW: 405.387138605118
• CID: 5061135
• PubChem ID: 118395966
• Update Time: 2025-07-01

(Rac)-EC5026 Chemical and Physical Properties

Names and Identifiers

• Urea, N-[3-fluoro-4-(trifluoromethoxy)phenyl]-N'-[1-(2-methyl-1-oxobutyl)-4-piperidinyl]-
• (Rac)-EC5026
• (S)-1-[3-Fluoro-4-(trifluoromethoxy)phenyl]-3-[1-(2-methylbutanoyl)-4-piperidyl]urea
• MS-26933
• SCHEMBL17114593
• 1-[3-Fluoro-4-(trifluoromethoxy)phenyl]-3-[1-(2-methylbutanoyl)piperidin-4-yl]urea
• MFCD32667032
• 1809885-55-9
• US10377744, Compound No. 51
• CS-0130918
• F82715
• HY-135653A
• BDBM409030
• LHRXHTKENPCGSZ-UHFFFAOYSA-N
• SY287906

• Inchi： 1S/C18H23F4N3O3/c1-3-11(2)16(26)25-8-6-12(7-9-25)23-17(27)24-13-4-5-15(14(19)10-13)28-18(20,21)22/h4-5,10-12H,3,6-9H2,1-2H3,(H2,23,24,27)
• InChI Key： LHRXHTKENPCGSZ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC(F)(F)F)C(F)=C1)C(NC1CCN(C(=O)C(C)CC)CC1)=O

Computed Properties

• Exact Mass: 405.16755425g/mol
• Monoisotopic Mass: 405.16755425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.7Ų

Additional information on (Rac)-EC5026

Introduction to (Rac)-EC5026 (CAS No. 1809885-55-9)

(Rac)-EC5026, also known by its CAS registry number CAS No. 1809885-55-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been the subject of extensive research due to its unique properties and potential applications in drug development. The name (Rac)-EC5026 suggests that it exists as a racemic mixture, meaning it contains equal amounts of both enantiomers of the compound.

The chemical structure of CAS No. 1809885-55-9 is characterized by a complex arrangement of functional groups that contribute to its biological activity. Recent studies have highlighted its ability to interact with specific biological targets, making it a promising candidate for therapeutic interventions. Researchers have focused on understanding the stereochemistry of (Rac)-EC5026, as it plays a crucial role in determining its pharmacokinetic properties and efficacy.

One of the most notable advancements in the study of CAS No. 1809885-55-9 is its application in targeted drug delivery systems. By modifying the compound's structure, scientists have been able to enhance its solubility and bioavailability, which are critical factors for effective drug performance. These modifications have been achieved through innovative synthetic techniques, including microwave-assisted synthesis and catalytic asymmetric synthesis.

The biological activity of (Rac)-EC5026 has been extensively evaluated in preclinical models. Studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions observed in inflammation markers in experimental settings. Additionally, research into its anti-cancer properties has revealed promising results, particularly in inhibiting the growth of certain types of cancer cells.

In terms of synthesis, the production of CAS No. 1809885-55-9 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining product quality.

The future prospects for (Rac)-EC5026 are highly promising, with ongoing research exploring its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a clinically viable drug.